Cas no 803729-87-5 (Urea, N-(2-chloroethyl)-N'-(3-pentylphenyl)-)

• Product Name: Urea, N-(2-chloroethyl)-N'-(3-pentylphenyl)-
• CAS No: 803729-87-5
• MF: C₁₄H₂₁ClN₂O
• MW: 268.782342672348
• CID: 583610
• PubChem ID: 44423552
• Update Time: 2025-04-19

Urea, N-(2-chloroethyl)-N'-(3-pentylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N-(2-chloroethyl)-N'-(3-pentylphenyl)-
• 1-(2-chloroethyl)-3-(3-pentylphenyl)urea
• DTXSID00658984
• 803729-87-5
• N-(2-Chloroethyl)-N'-(3-pentylphenyl)urea
• CHEMBL225752
• SCHEMBL6688013

• Inchi： 1S/C14H21ClN2O/c1-2-3-4-6-12-7-5-8-13(11-12)17-14(18)16-10-9-15/h5,7-8,11H,2-4,6,9-10H2,1H3,(H2,16,17,18)
• InChI Key： MKAUSEFPNHTTDZ-UHFFFAOYSA-N
• SMILES： ClCCNC(NC1=CC=CC(=C1)CCCCC)=O

Computed Properties

• Exact Mass: 268.1342410g/mol
• Monoisotopic Mass: 268.1342410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 41.1Ų